Cas no 2639404-52-5 (3-carboxy({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutane-1-carboxylic acid)

• Product Name: 3-carboxy({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutane-1-carboxylic acid
• CAS No: 2639404-52-5
• MF: C₂₂H₂₁NO₆
• MW: 395.405246496201
• CID: 5651768
• PubChem ID: 165901310
• Update Time: 2025-06-09

3-carboxy({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28228949
• 2639404-52-5
• 3-[carboxy({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutane-1-carboxylic acid
• 3-carboxy({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutane-1-carboxylic acid

• Inchi： 1S/C22H21NO6/c24-20(25)13-9-12(10-13)19(21(26)27)23-22(28)29-11-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,12-13,18-19H,9-11H2,(H,23,28)(H,24,25)(H,26,27)
• InChI Key： ZMNDIXIGHLTCOF-UHFFFAOYSA-N
• SMILES： OC(C1CC(C(C(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)=O

Computed Properties

• Exact Mass: 395.13688739g/mol
• Monoisotopic Mass: 395.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 113Ų

Additional information on 3-carboxy({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutane-1-carboxylic acid

3-Carboxy({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutane-1-carboxylic Acid (CAS No. 2639404-52-5): A Comprehensive Overview

3-Carboxy({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutane-1-carboxylic acid (CAS No. 2639404-52-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-CBZ for brevity, is a derivative of cyclobutane and features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the desired sequence.

The structure of 3-carboxy({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutane-1-carboxylic acid is characterized by a cyclobutane ring with a carboxylic acid group at the 1-position and an amino group at the 3-position, which is protected by the Fmoc group. This unique structure provides several advantages in synthetic chemistry, particularly in the context of peptide and protein engineering. The Fmoc group can be easily removed under mild conditions, making it an ideal choice for stepwise synthesis processes.

Recent advancements in the field have highlighted the potential applications of Fmoc-CBZ in various areas of research. One notable application is in the development of novel therapeutic agents. The cyclobutane ring, with its inherent rigidity and conformational constraints, can influence the pharmacokinetic and pharmacodynamic properties of peptides and proteins. This makes Fmoc-CBZ a valuable building block for designing molecules with improved stability and bioavailability.

In addition to its use in peptide synthesis, 3-carboxy({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutane-1-carboxylic acid has been explored for its potential in drug delivery systems. The Fmoc protecting group can be designed to release the active compound under specific physiological conditions, such as changes in pH or enzymatic activity. This targeted release mechanism can enhance the efficacy and reduce the side effects of therapeutic agents.

The synthesis of Fmoc-CBZ typically involves a multi-step process that begins with the preparation of the cyclobutane core. The carboxylic acid groups are introduced through selective functionalization, followed by the attachment of the Fmoc protecting group to the amino functionality. The final product is purified using techniques such as column chromatography or recrystallization to ensure high purity and consistency.

In terms of safety and handling, 3-carboxy({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutane-1-carboxylic acid should be stored under dry conditions and protected from light to maintain its stability. It is important to handle this compound with care, using appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact or inhalation.

The potential applications of Fmoc-CBZ extend beyond traditional medicinal chemistry. Researchers are also investigating its use in materials science, where its unique structural properties can be leveraged to develop new materials with enhanced mechanical strength or thermal stability. For example, incorporating Fmoc-CBZ into polymer chains can result in materials with improved performance characteristics, making them suitable for use in advanced technologies such as flexible electronics or biomedical devices.

In conclusion, 3-carboxy({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutane-1-carboxylic acid (CAS No. 2639404-52-5) is a versatile compound with a wide range of applications in both research and industry. Its unique structural features and functional groups make it an invaluable tool for synthetic chemists and pharmaceutical researchers working on the development of novel therapeutic agents and advanced materials. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.